Cas no 2228949-01-5 (2-(5-bromo-3-methylfuran-2-yl)piperidine)

• Product Name: 2-(5-bromo-3-methylfuran-2-yl)piperidine
• CAS No: 2228949-01-5
• MF: C₁₀H₁₄BrNO
• MW: 244.128262042999
• CID: 6258913
• PubChem ID: 165798646
• Update Time: 2025-10-06

2-(5-bromo-3-methylfuran-2-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-3-methylfuran-2-yl)piperidine
• 2228949-01-5
• EN300-1910118

• Inchi： 1S/C10H14BrNO/c1-7-6-9(11)13-10(7)8-4-2-3-5-12-8/h6,8,12H,2-5H2,1H3
• InChI Key： FUWRGVBQWOSLJD-UHFFFAOYSA-N
• SMILES： BrC1=CC(C)=C(C2CCCCN2)O1

Computed Properties

• Exact Mass: 243.02588g/mol
• Monoisotopic Mass: 243.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 25.2Ų

Additional information on 2-(5-bromo-3-methylfuran-2-yl)piperidine

Comprehensive Overview of 2-(5-bromo-3-methylfuran-2-yl)piperidine (CAS No. 2228949-01-5)

2-(5-bromo-3-methylfuran-2-yl)piperidine (CAS No. 2228949-01-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique furan-piperidine hybrid structure, is widely explored for its potential applications in drug discovery and material science. The presence of a bromine substituent at the 5-position of the furan ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

Researchers are increasingly interested in 2-(5-bromo-3-methylfuran-2-yl)piperidine due to its role in the development of novel bioactive molecules. The compound's structural features, including the piperidine moiety, are commonly found in CNS-targeting drugs, which aligns with current trends in neuroscience and mental health therapeutics. With the growing demand for heterocyclic compounds in medicinal chemistry, this molecule stands out as a promising candidate for further study.

In the context of green chemistry and sustainable synthesis, 2-(5-bromo-3-methylfuran-2-yl)piperidine has been investigated for its compatibility with eco-friendly catalytic systems. Recent publications highlight its utility in cross-coupling reactions, a hot topic in organic synthesis. This aligns with the broader industry shift toward minimizing hazardous reagents and optimizing atom economy.

The compound's CAS No. 2228949-01-5 is frequently searched in academic databases, reflecting its relevance in cutting-edge research. Common queries include "synthesis of 2-(5-bromo-3-methylfuran-2-yl)piperidine" and "applications of furan-piperidine derivatives," indicating strong interest in its preparation and functional versatility. Analytical techniques such as NMR spectroscopy and HPLC are typically employed to characterize this compound, ensuring high purity for research purposes.

From a commercial perspective, 2-(5-bromo-3-methylfuran-2-yl)piperidine is supplied by specialized chemical manufacturers catering to R&D sectors. Its pricing and availability are often discussed in forums focused on rare chemical intermediates, emphasizing its niche yet critical role in advanced synthesis. Regulatory compliance and safety data sheets (SDS) are rigorously maintained for this compound, adhering to global laboratory standards.

Future prospects for CAS No. 2228949-01-5 include potential applications in catalysis and material science, particularly in the design of smart polymers or ligands for metal-organic frameworks (MOFs). As AI-driven drug discovery accelerates, this compound may also emerge in virtual screening libraries for GPCR-targeted therapeutics, a trending area in precision medicine.

In summary, 2-(5-bromo-3-methylfuran-2-yl)piperidine represents a convergence of synthetic utility and biomedical potential. Its structural complexity and reactivity profile make it a subject of ongoing investigation, with publications and patents likely to increase in coming years. Researchers and industry professionals are encouraged to monitor developments related to this compound, as it may hold keys to innovative solutions in multiple scientific domains.